Cas no 1521124-59-3 (2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid)

• Product Name: 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid
• CAS No: 1521124-59-3
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6055419
• PubChem ID: 83650490
• Update Time: 2025-07-22

2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid
• EN300-1610668
• 1521124-59-3
• 2-{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}acetic acid

• Inchi： 1S/C13H15N3O2/c1-9-5-3-4-6-11(9)8-16-10(2)12(14-15-16)7-13(17)18/h3-6H,7-8H2,1-2H3,(H,17,18)
• InChI Key： ZGDJVVYFHUOTJO-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)N(CC2C=CC=CC=2C)N=N1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid

Research Brief on 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid (CAS: 1521124-59-3)

In recent years, the compound 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid (CAS: 1521124-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and acetic acid moiety, has been explored for its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid has been optimized through modern click chemistry approaches, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Recent studies have demonstrated that this method yields high purity and scalability, making it suitable for industrial applications. The compound's structural features, including the triazole ring and the acetic acid side chain, contribute to its versatility as a building block for more complex pharmacophores.

From a biological perspective, preliminary in vitro studies have revealed that 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid exhibits moderate inhibitory activity against certain inflammatory enzymes, such as cyclooxygenase-2 (COX-2). This suggests potential applications in the development of anti-inflammatory agents. Additionally, molecular docking simulations have indicated that the compound may interact with key residues in the active sites of target proteins, providing a foundation for further structure-activity relationship (SAR) studies.

Recent investigations into the pharmacokinetic properties of this compound have shown promising results. In vivo studies in rodent models have demonstrated acceptable bioavailability and a favorable safety profile at therapeutic doses. However, further optimization is required to enhance its metabolic stability and reduce potential off-target effects. Researchers are also exploring its potential as a prodrug, with modifications to the acetic acid moiety to improve tissue penetration and efficacy.

In conclusion, 2-{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetic acid (CAS: 1521124-59-3) represents a promising candidate for further development in the pharmaceutical industry. Its synthetic accessibility, combined with its demonstrated biological activity, positions it as a valuable scaffold for the design of novel therapeutic agents. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.